Cas no 2171698-13-6 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynoyl-3-azabicyclo3.1.0hexane-1-carboxylic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynoyl-3-azabicyclo3.1.0hexane-1-carboxylic acid
• CAS No: 2171698-13-6
• MF: C₂₆H₂₄N₂O₅
• MW: 444.479166984558
• CID: 6415171
• PubChem ID: 165509331
• Update Time: 2025-08-05

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynoyl-3-azabicyclo3.1.0hexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynoyl-3-azabicyclo3.1.0hexane-1-carboxylic acid
• EN300-1531298
• 2171698-13-6
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-ynoyl]-3-azabicyclo[3.1.0]hexane-1-carboxylic acid

• Inchi： 1S/C26H24N2O5/c1-2-7-22(23(29)28-13-16-12-26(16,15-28)24(30)31)27-25(32)33-14-21-19-10-5-3-8-17(19)18-9-4-6-11-20(18)21/h1,3-6,8-11,16,21-22H,7,12-15H2,(H,27,32)(H,30,31)
• InChI Key： HXILIQUVAMVURP-UHFFFAOYSA-N
• SMILES： OC(C12CN(C(C(CC#C)NC(=O)OCC3C4C=CC=CC=4C4=CC=CC=C34)=O)CC1C2)=O

Computed Properties

• Exact Mass: 444.16852187g/mol
• Monoisotopic Mass: 444.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 842
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynoyl-3-azabicyclo3.1.0hexane-1-carboxylic acid

Compound CAS No. 2171698-13-6: A Comprehensive Overview

The compound with CAS No. 2171698-13-6, known as 3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynoyl}-3-azabicyclo[3.1.0]hexane-1-carboxylic acid, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a pentynoyl chain, and a bicyclic azabicyclo[3.1.0]hexane moiety. The combination of these structural elements makes it a unique candidate for advanced chemical synthesis and drug delivery systems.

Recent studies have highlighted the importance of fluorenylmethoxycarbonyl (Fmoc) groups in peptide synthesis and protection strategies. The Fmoc group is widely used as a protecting group for amino acids due to its stability under basic conditions and ease of removal under acidic conditions. In the context of this compound, the Fmoc group plays a critical role in stabilizing the amino functionality during synthesis, ensuring precise control over the molecule's reactivity and selectivity.

The pentynoyl chain in this compound introduces an alkyne functional group, which is known for its ability to participate in click chemistry reactions, such as copper-catalyzed azide–alkyne cycloaddition (CuAAC). This makes the compound highly versatile in applications requiring rapid and efficient conjugation with other molecules, including biomolecules like proteins and nucleic acids. Recent advancements in click chemistry have further expanded the utility of such compounds in drug design and bioconjugation technologies.

The bicyclic azabicyclo[3.1.0]hexane moiety adds rigidity and structural complexity to the molecule, potentially enhancing its bioavailability and pharmacokinetic properties. This bicyclic structure is reminiscent of certain natural products and has been shown to exhibit interesting biological activities in preclinical studies. The integration of this moiety into the compound's structure suggests its potential as a scaffold for developing novel therapeutic agents.

Recent research has focused on the application of bicyclic azabicyclo[3.1.0]hexane derivatives in medicinal chemistry, particularly in the development of GPCR modulators and kinase inhibitors. The unique conformational properties of this bicyclic system allow for precise molecular interactions with target proteins, making it an attractive framework for drug discovery efforts.

In terms of synthesis, this compound represents a significant achievement in modern organic chemistry. The construction of such a complex molecule involves multi-step reactions, including peptide coupling, alkyne metathesis, and ring-closing metathesis (RCM). These techniques are at the forefront of synthetic chemistry and demonstrate the ability to construct intricate molecular architectures with high precision.

From an applications perspective, CAS No. 2171698-13-6 holds promise in several areas:

• Drug Delivery Systems: The presence of an alkyne group enables conjugation with targeting ligands or imaging agents via click chemistry.
• Bioconjugation: The Fmoc group facilitates controlled release mechanisms in drug delivery systems.
• Medicinal Chemistry: The bicyclic structure provides a platform for developing novel therapeutic agents targeting specific biological pathways.

Emerging trends in chemical biology emphasize the importance of modular synthesis and bioorthogonal chemistry for creating molecules with tailored functionalities. This compound exemplifies these principles by combining multiple functional groups that can be independently modified or activated during synthesis or application.

In conclusion, CAS No. 2171698-13-6 represents a cutting-edge advancement in organic synthesis with diverse applications across chemistry and pharmacology. Its unique structure combines established functional groups with innovative structural motifs, positioning it as a valuable tool for researchers in these fields.